Cas no 2229395-88-2 (2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine
• CAS No: 2229395-88-2
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 6403377
• PubChem ID: 165654415
• Update Time: 2025-10-07

2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine
• EN300-1777417
• 2229395-88-2

• Inchi： 1S/C9H17NS/c1-9(2)7(8(9)10)6-4-3-5-11-6/h6-8H,3-5,10H2,1-2H3
• InChI Key： UQWNZMHPARVHHZ-UHFFFAOYSA-N
• SMILES： S1CCCC1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine (CAS No. 2229395-88-2)

The compound 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine (CAS No. 2229395-88-2) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its distinctive cyclopropane core, coupled with a thiolane moiety, makes it a promising candidate for various applications, including drug discovery and material science. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound, while addressing common queries from researchers and industry professionals.

One of the most intriguing aspects of 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine is its stereochemistry. The presence of a cyclopropane ring introduces rigidity into the molecular framework, which can influence binding affinity in biological systems. Meanwhile, the thiolane group offers opportunities for further functionalization, making it a versatile intermediate in synthetic chemistry. Researchers often search for "synthesis of cyclopropane derivatives" or "thiolane-containing amines," reflecting the growing interest in such scaffolds for medicinal chemistry.

In recent years, the demand for novel amine derivatives has surged, driven by their applications in central nervous system (CNS) drug development. The 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine structure aligns with this trend, as its amine functionality could interact with neurotransmitter receptors. Popular search terms like "amine-based CNS therapeutics" and "cyclopropane in drug design" highlight the relevance of this compound in cutting-edge research.

From a synthetic perspective, the preparation of 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine often involves ring-closing reactions and stereoselective synthesis. These methods are frequently explored in academic and industrial labs, as evidenced by searches for "efficient cyclopropane synthesis" and "thiolane ring formation." The compound's chirality also makes it a subject of interest for asymmetric catalysis studies, a hot topic in green chemistry.

Beyond pharmaceuticals, 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine has potential applications in agrochemicals and material science. Its rigid structure could contribute to the development of high-performance polymers or liquid crystals. Queries such as "cyclopropane in materials" and "amine-functionalized thiolanes" indicate a broadening scope of research into this compound's utility.

In conclusion, 2,2-dimethyl-3-(thiolan-2-yl)cyclopropan-1-amine (CAS No. 2229395-88-2) represents a fascinating intersection of structural complexity and functional versatility. As research continues to uncover its potential, this compound is poised to play a significant role in advancing both therapeutic and material innovations. Its alignment with trending topics like "sustainable synthesis" and "targeted drug delivery" ensures its relevance in contemporary scientific discourse.